Cas no 138387-16-3 (3-Dibenzb,eoxepin-11(6H)-ylidene-N-methyl-N-(methyl-d3)-1-propanamine)

• Product Name: 3-Dibenzb,eoxepin-11(6H)-ylidene-N-methyl-N-(methyl-d3)-1-propanamine
• CAS No: 138387-16-3
• MF: C₁₉H₂₁NO
• MW: 282.39463019371
• CID: 902216
• Update Time: 2026-04-29

3-Dibenzb,eoxepin-11(6H)-ylidene-N-methyl-N-(methyl-d3)-1-propanamine Chemical and Physical Properties

Names and Identifiers

• cis,trans-doxepin-d3
• 1-Propanamine, 3-dibenzb,eoxepin-11(6H)-ylidene-N-methyl-N-(methyl-d3)-
• DOXEPIN-D3
• 3-Dibenzb,eoxepin-11(6H)-ylidene-N-methyl-N-(methyl-d3)-1-propanamine

Additional information on 3-Dibenzb,eoxepin-11(6H)-ylidene-N-methyl-N-(methyl-d3)-1-propanamine

Comprehensive Overview of 3-Dibenz[b,e]oxepin-11(6H)-ylidene-N-methyl-N-(methyl-d3)-1-propanamine (CAS No. 138387-16-3)

3-Dibenz[b,e]oxepin-11(6H)-ylidene-N-methyl-N-(methyl-d3)-1-propanamine (CAS No. 138387-16-3) is a specialized deuterated organic compound with significant applications in pharmaceutical research and development. This compound belongs to the class of dibenzoxepin derivatives, which are known for their unique structural and pharmacological properties. The incorporation of deuterium (D) in the N-methyl-d3 group enhances its stability and metabolic profile, making it a valuable tool in drug discovery and medicinal chemistry.

The molecular structure of 3-Dibenz[b,e]oxepin-11(6H)-ylidene-N-methyl-N-(methyl-d3)-1-propanamine features a dibenzoxepin core, a tricyclic system that imparts rigidity and aromatic character. The presence of the propanamine side chain with a deuterated methyl group (N-methyl-d3) is particularly noteworthy, as it can influence the compound's pharmacokinetics and binding affinity. Researchers are increasingly interested in deuterated compounds like this due to their potential to improve drug efficacy and reduce side effects, a trend often referred to as the "deuterium switch" strategy in modern drug design.

One of the key applications of 3-Dibenz[b,e]oxepin-11(6H)-ylidene-N-methyl-N-(methyl-d3)-1-propanamine is in the development of central nervous system (CNS) therapeutics. The dibenzoxepin scaffold is structurally related to compounds with known neuroactive properties, and its deuterated form may offer advantages in terms of blood-brain barrier penetration and metabolic stability. This aligns with current industry trends focusing on CNS drug development and precision medicine, where deuterated analogs are gaining traction for their ability to fine-tune drug performance.

From a synthetic chemistry perspective, the preparation of 3-Dibenz[b,e]oxepin-11(6H)-ylidene-N-methyl-N-(methyl-d3)-1-propanamine involves sophisticated organic transformations, including the introduction of the deuterated methyl group. The use of deuterated reagents and careful control of reaction conditions are critical to achieving high isotopic purity. This aspect is particularly relevant to researchers searching for "deuterated compound synthesis" or "isotope labeling techniques" in their work.

The analytical characterization of 3-Dibenz[b,e]oxepin-11(6H)-ylidene-N-methyl-N-(methyl-d3)-1-propanamine typically employs advanced techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry. The deuterium incorporation can be confirmed by distinctive spectral patterns, which is crucial for quality control in pharmaceutical applications. This information is valuable for scientists investigating "deuterium NMR analysis" or "isotopic compound characterization".

In the context of current pharmaceutical trends, the interest in 3-Dibenz[b,e]oxepin-11(6H)-ylidene-N-methyl-N-(methyl-d3)-1-propanamine reflects broader movements toward personalized medicine and metabolically stable drugs. The deuterium kinetic isotope effect (DKIE) associated with this compound can potentially lead to improved drug profiles, addressing common challenges in drug development such as rapid metabolism and short half-life. These aspects make it a subject of interest for researchers exploring "deuterium in drug discovery" or "improving drug metabolism".

The market for specialized deuterated compounds like 3-Dibenz[b,e]oxepin-11(6H)-ylidene-N-methyl-N-(methyl-d3)-1-propanamine has been growing steadily, driven by increasing demand from pharmaceutical companies and research institutions. This growth is part of the larger expansion in the isotopically labeled compounds sector, which is projected to continue as more deuterated drugs receive regulatory approval. Professionals monitoring "deuterated API market" or "specialty chemicals trends" would find this development particularly relevant.

From a safety and handling perspective, while 3-Dibenz[b,e]oxepin-11(6H)-ylidene-N-methyl-N-(methyl-d3)-1-propanamine requires standard laboratory precautions, its deuterated nature does not introduce additional hazards compared to its non-deuterated counterpart. This makes it an attractive option for researchers looking to explore deuterium effects without significantly altering their safety protocols. This information addresses common queries about "deuterated compound safety" in research settings.

The future research directions for 3-Dibenz[b,e]oxepin-11(6H)-ylidene-N-methyl-N-(methyl-d3)-1-propanamine may include further exploration of its pharmacological potential, optimization of synthetic routes, and investigation of structure-activity relationships. These avenues align with current scientific priorities in "medicinal chemistry optimization" and "drug candidate evaluation", making the compound a potentially valuable subject for ongoing research initiatives.

In conclusion, 3-Dibenz[b,e]oxepin-11(6H)-ylidene-N-methyl-N-(methyl-d3)-1-propanamine (CAS No. 138387-16-3) represents an important example of how strategic molecular modifications, particularly deuterium incorporation, can yield compounds with enhanced properties for pharmaceutical applications. Its unique combination of structural features and isotopic labeling positions it as a valuable tool in contemporary drug discovery efforts, especially in areas requiring improved metabolic stability and targeted biological activity.